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Compound of Interest

Compound Name: GNF179

Cat. No.: B607702 Get Quote

Essential Safety and Handling Guide for GNF179
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for the investigational

antimalarial compound GNF179. Adherence to these procedures is essential to ensure

personal safety and maintain a secure laboratory environment.

GNF179 is an orally active, optimized 8,8-dimethyl imidazolopiperazine analog with potent

antimalarial activity against multiple life stages of Plasmodium species, including drug-resistant

strains.[1] As a potent bioactive molecule, it requires careful handling to minimize exposure

risk.

Hazard Identification and Classification
While a specific, publicly available Safety Data Sheet (SDS) for GNF179 is not fully detailed in

search results, related compounds and standard laboratory chemical safety protocols suggest

that it should be handled as a potentially hazardous substance. Based on the SDS for a similar

research compound, GNF-2, the following hazards may be anticipated:

Skin corrosion/irritation

Serious eye damage/eye irritation

Specific target organ toxicity (single exposure); Respiratory tract irritation
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory

exposure.

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Discard and replace

immediately if contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

handling area.

Body Protection Laboratory coat
Fully buttoned, with tight-fitting

cuffs.

Respiratory Protection
Fume hood or approved

respirator

Use a fume hood for all

handling of solid GNF179 and

preparation of stock solutions.

If a fume hood is not available,

a NIOSH-approved respirator

for organic vapors and

particulates is required.

Safe Handling and Operational Plan
1. Preparation and Weighing:

All manipulations involving solid GNF179 must be conducted in a certified chemical fume

hood to prevent inhalation of airborne particles.

Use anti-static weighing paper and tools to minimize dispersal of the powder.

Ensure all necessary equipment (spatulas, vials, solvents) is prepared and within reach

before starting to minimize time handling the open compound.

2. Solution Preparation:
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GNF179 is soluble in DMSO.[2] Prepare stock solutions in a fume hood.

Add solvent to the vial containing the pre-weighed GNF179 slowly to avoid splashing.

Cap the vial securely and vortex until the solid is fully dissolved.

3. Storage:

Store solid GNF179 powder at -20°C for up to 12 months or at 4°C for up to 6 months.[2]

Stock solutions in solvent can be stored at -80°C for up to 6 months.[2]

All containers must be clearly labeled with the compound name, concentration, solvent, and

date of preparation.

Emergency Procedures
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Situation Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. Wear appropriate

PPE, including respiratory protection. Cover the

spill with an absorbent material. Collect the

absorbed material into a sealed container for

hazardous waste disposal. Clean the spill area

thoroughly with a suitable decontaminating

agent.

Disposal Plan
All waste containing GNF179, including empty vials, contaminated PPE, and unused solutions,

must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid materials (e.g., pipette tips, gloves, weighing

paper) in a designated, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing GNF179 in a clearly labeled, sealed, and

chemical-resistant container. Do not pour down the drain.

Disposal: All GNF179 waste must be disposed of through an approved hazardous waste

management service in accordance with local, state, and federal regulations.
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Experimental Protocols and Signaling Pathways
GNF179 and other imidazolopiperazines are known to target the parasite's secretory pathway,

leading to endoplasmic reticulum (ER) stress and inhibiting protein trafficking.[3] This

mechanism is distinct from many standard antimalarial drugs.

Below is a generalized workflow for handling GNF179 in a laboratory setting, from receipt of the

compound to the final disposal of waste.
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Preparation Phase

Experimental Phase

Post-Experiment & Disposal
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Caption: Workflow for the safe handling of GNF179 from preparation to disposal.
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Physicochemical and Toxicological Data
Property Value Reference

Molecular Formula C₂₂H₂₃ClFN₅O [2]

Molecular Weight 427.91 g/mol [2]

Appearance Solid [2]

Solubility 10 mM in DMSO [2]

In Vitro Toxicology

Cytotoxicity (TC₅₀) > 12 µM in

various cell lines (for related

compounds)

[4]

hERG Liability
IC₅₀ of 4.8 µM (for a related

compound)
[4]

This document is intended as a guide and should be supplemented by a thorough review of the

compound-specific Safety Data Sheet provided by the supplier and adherence to all

institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607702#personal-protective-equipment-for-handling-
gnf179]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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